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Compound of Interest

Compound Name: MeBIO

Cat. No.: B608959 Get Quote

An In-depth Examination of a Potent Aryl Hydrocarbon Receptor Agonist and Weak Kinase

Inhibitor

This technical guide provides a comprehensive overview of MeBIO (1-Methyl-6-bromo-

indirubin-3'-oxime), a synthetic indirubin analog. Designed for researchers, scientists, and drug

development professionals, this document details its chemical properties, biological activities,

and relevant experimental methodologies. Particular focus is given to its function as a potent

agonist of the Aryl Hydrocarbon Receptor (AhR) and its role as a weak inhibitor of Glycogen

Synthase Kinase 3 (GSK-3) and Cyclin-Dependent Kinases (CDKs), often serving as a

negative control for its structural analog, BIO.

Core Quantitative Data
A summary of the key quantitative data for MeBIO is presented below, facilitating easy

reference and comparison.
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Property Value Source(s)

CAS Number 667463-95-8 [1][2][3][4]

Molecular Weight 370.2 g/mol [1][2][3][4][5]

Molecular Formula C₁₇H₁₂BrN₃O₂ [1][3][4][5]

Purity ≥95% to ≥99% [1][3][4]

IC₅₀ (GSK-3) 44 µM [5][6]

IC₅₀ (CDK1/CyclinB) 55 µM [5][6]

IC₅₀ (CDK5/p25) >100 µM

EC₅₀ (AhR, yeast reporter) 20 nM

EC₅₀ (AhR, hepatoma

reporter)
93 nM

Biological Activity and Signaling Pathways
MeBIO is a versatile molecule with distinct activities in different cellular contexts. Its primary

roles are as a potent Aryl Hydrocarbon Receptor (AhR) agonist and as a weak inhibitor of

certain kinases, which makes it a useful tool in dissecting cellular signaling pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling
MeBIO is a potent agonist of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated

transcription factor. Upon binding to MeBIO, the AhR translocates from the cytoplasm to the

nucleus. In the nucleus, it forms a heterodimer with the AhR Nuclear Translocator (ARNT). This

complex then binds to specific DNA sequences known as Xenobiotic Response Elements

(XREs) in the promoter regions of target genes, leading to their transcriptional activation. A

well-known target gene of the AhR pathway is Cyp1a1.
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Compound Treatment

Incubation

2. Add serial dilutions of MeBIO

Cell Lysis

3. Incubate for a defined period

Assay

4. Lyse cells to release contents

Data Analysis

5. Measure kinase activity (e.g., ELISA, Western Blot)

IC50 Determination

6. Plot dose-response curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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